Cas no 1610046-62-2 (aspidostomide C)
aspidostomide C structure
Product Name:aspidostomide C
CAS No:1610046-62-2
MF:C17H11Br5N2O3
MW:690.800840616226
CID:4770948
Update Time:2024-03-01
aspidostomide C Chemical and Physical Properties
Names and Identifiers
-
- aspidostomide C
- 3,4,5-tribromo-N-[(2S)-2-(3,5-dibromo-4-hydroxyphenyl)-2-hydroxyethyl]-1H-indole-2-carboxamide
-
- Inchi: 1S/C17H11Br5N2O3/c18-7-1-2-10-12(13(7)21)14(22)15(24-10)17(27)23-5-11(25)6-3-8(19)16(26)9(20)4-6/h1-4,11,24-26H,5H2,(H,23,27)/t11-/m1/s1
- InChI Key: IZXKDVRAZUASKN-LLVKDONJSA-N
- SMILES: BrC1C2C(=C(C=CC=2NC=1C(NC[C@H](C1C=C(C(=C(C=1)Br)O)Br)O)=O)Br)Br
Computed Properties
- Exact Mass: 689.66456 g/mol
- Monoisotopic Mass: 685.66866 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 533
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 690.8
- XLogP3: 5.6
- Topological Polar Surface Area: 85.4
aspidostomide C Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A003265-1mg |
Aspidostomide C |
1610046-62-2 | 1mg |
$190.00 | 2023-06-13 | ||
| TRC | A003265-10mg |
Aspidostomide C |
1610046-62-2 | 10mg |
$1499.00 | 2023-06-13 |
aspidostomide C Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives
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